(E)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-3-methylbenzamide

• IUPAC Name: N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)-3-methylbenzamide
• InChI: InChI=1S/C19H20N2O2S/c1-4-21-17-15(23-5-2)10-7-11-16(17)24-19(21)20-18(22)14-9-6-8-13(3)12-14/h6-12H,4-5H2,1-3H3
• InChI Key: NFAHJFYMSMXRBD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=CC(=C3)C)OCC
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

The compound “(E)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-3-methylbenzamide” is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

Benzothiazoles have a planar structure which allows for efficient π-π stacking interactions. This property is often exploited in the design of dyes and fluorescent materials.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazoles depend on their specific substituents. Generally, they are stable compounds with high melting points. They are also typically insoluble in water but soluble in organic solvents.

Scientific Research Applications

1. Anticancer Activity

(E)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-3-methylbenzamide has been studied for its potential in anticancer activities. For instance, Co(II) complexes of similar thiazole derivatives have been synthesized and shown to possess anticancer activity against human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).

2. Antimicrobial and Antifungal Properties

This compound has also been explored for its antimicrobial and antifungal properties. Thiazole derivatives, including those closely related to this compound, have been tested and found to be effective against various bacterial and fungal species, suggesting potential therapeutic interventions for microbial diseases (Desai, Rajpara & Joshi, 2013).

3. Potential in Herbicide Development

Research has also explored the use of thiazole derivatives as herbicides. Novel classes of such compounds have shown strong phytotoxic effects on plant species like Arabidopsis thaliana, indicating their potential as effective synthetic herbicides (Araniti et al., 2014).

4. Neuropharmacology

In the field of neuropharmacology, thiazole derivatives have been identified as antagonists for certain neuroreceptors, demonstrating potential for the treatment of neurological disorders (Satoh et al., 2009).

Mechanism of Action

The mechanism of action of benzothiazole derivatives depends on their specific biological activity. For example, some benzothiazole derivatives have been found to have anticancer activity, possibly due to their ability to intercalate into DNA and disrupt normal cellular function.

Safety and Hazards

Benzothiazoles can be hazardous. For example, 3-ethylbenzo[d]thiazol-3-ium bromide, a related compound, has been classified as harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzothiazoles and their derivatives continue to be an active area of research due to their diverse biological activities. Future research may focus on the synthesis of novel benzothiazole derivatives and the exploration of their potential applications in medicinal chemistry.